Methyl 4,4-difluoro-5-sulfopentanoate

• IUPAC Name: methyl 5-chlorosulfonyl-4,4-difluoropentanoate
• InChI: InChI=1S/C6H9ClF2O4S/c1-13-5(10)2-3-6(8,9)4-14(7,11)12/h2-4H2,1H3
• InChI Key: ROGNWWSHRHQSMF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC(CS(=O)(=O)Cl)(F)F
• Molecular Formula: C6H9ClF2O4S
• Molecular Weight: 250.65 g/mol

Description

“Methyl 4,4-difluoro-5-sulfopentanoate” is a sulfonated ester. It has a CAS Number of 2167994-08-1 and a molecular weight of 250.65. The IUPAC name for this compound is methyl 5-(chlorosulfonyl)-4,4-difluoropentanoate.

Molecular Structure Analysis

The InChI code for “Methyl 4,4-difluoro-5-sulfopentanoate” is 1S/C6H9ClF2O4S/c1-13-5(10)2-3-6(8,9)4-14(7,11)12/h2-4H2,1H3. This code provides a detailed representation of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

“Methyl 4,4-difluoro-5-sulfopentanoate” has a molecular formula of C6H9ClF2O4S. Its molecular weight is 250.65. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Environmental Monitoring and Bioaccumulation

Research has identified Methyl 4,4-difluoro-5-sulfopentanoate as part of the group of polyfluoroalkyl chemicals (PFCs) which are significant in environmental studies. These chemicals are persistent in the environment and have been found in human and animal tissues globally. For instance, a study in Australia reported the detection of various PFCs in human blood serum, indicating their widespread presence and potential for bioaccumulation (Toms et al., 2009). Another study emphasized the unexpected bioaccumulation and global distribution of similar compounds in wildlife and humans (Martin et al., 2013).

Toxicity and Human Health Concerns

PFCs, including Methyl 4,4-difluoro-5-sulfopentanoate, have raised concerns about their toxicity and potential effects on human health. Lindstrom et al. (2011) highlighted the increasing concern about these substances due to their toxic properties and regular detection in human blood (Lindstrom et al., 2011). Additionally, a study on the serum concentrations of various PFCs in the U.S. population indicated prevalent exposure to several PFCs, suggesting a need for further research into their health implications (Calafat et al., 2007).

Environmental Fate and Degradation

The environmental fate and potential for degradation of PFCs, including Methyl 4,4-difluoro-5-sulfopentanoate, are crucial areas of research. A review by Liu and Mejia Avendaño (2013) discussed the microbial degradation of polyfluoroalkyl chemicals in the environment, providing insights into their potential transformation and environmental persistence (Liu & Mejia Avendaño, 2013).

Epidemiological Studies and Risk Assessment

Epidemiological studies have been conducted to assess the risk associated with exposure to PFCs. Washino et al. (2008) investigated the correlation between prenatal exposure to perfluorooctanoate (a similar compound) and reduced fetal growth, suggesting potential developmental effects of these chemicals (Washino et al., 2008).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for “Methyl 4,4-difluoro-5-sulfopentanoate” can be found online. It’s important to handle this compound with care, using appropriate personal protective equipment, and to follow all safety guidelines.